
Application Notes and Protocols for Cefepime
Susceptibility Testing by Broth Microdilution

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cefepime

Cat. No.: B1668827 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for determining the minimum inhibitory

concentration (MIC) of cefepime using the broth microdilution method. This technique is a

cornerstone of antimicrobial susceptibility testing, essential for clinical diagnostics, surveillance

studies, and the development of new antimicrobial agents. The protocols described herein are

harmonized with standards from the Clinical and Laboratory Standards Institute (CLSI) and the

European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Principle of Broth Microdilution
The broth microdilution method is a standardized technique used to determine the lowest

concentration of an antimicrobial agent that inhibits the visible growth of a microorganism in a

liquid medium. The procedure involves preparing a series of two-fold dilutions of the

antimicrobial agent in a microtiter plate. Each well is then inoculated with a standardized

suspension of the test organism and incubated under specific conditions. The MIC is

determined by observing the lowest concentration of the antimicrobial agent that prevents

visible turbidity.
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Parameter Recommendation Source

Medium
Cation-Adjusted Mueller-

Hinton Broth (CAMHB)
[1][2][3]

Cefepime Dilution Range

0.06 - 64 µg/mL (can be

adjusted based on expected

MICs)

[1][4]

Inoculum Density (Final) 2–8 × 10⁵ CFU/mL

Incubation Temperature 35 ± 2°C

Incubation Duration 16-20 hours

Incubation Atmosphere Ambient air

Quality Control (QC) Ranges for Cefepime
Accurate and reproducible MIC results are ensured by the routine testing of reference quality

control strains. The MIC values for these strains should fall within the acceptable ranges

established by standards organizations like CLSI.

Quality Control Strain CLSI M100 Acceptable MIC Range (µg/mL)

Escherichia coli ATCC® 25922™ 0.016 - 0.12

Pseudomonas aeruginosa ATCC® 27853™
To be confirmed with the latest CLSI M100

document

Klebsiella pneumoniae ATCC® 700603™
To be confirmed with the latest CLSI M100

document

Escherichia coli NCTC 13353
To be confirmed with the latest CLSI M100

document

Note: QC ranges are subject to periodic revision. Always consult the most current version of the

CLSI M100 document for the latest ranges.
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Materials and Reagents
Cefepime analytical standard powder

Cation-Adjusted Mueller-Hinton Broth (CAMHB)

Sterile 96-well microtiter plates

Sterile saline (0.85%) or deionized water

0.5 McFarland turbidity standard

Quality control (QC) bacterial strains (e.g., E. coli ATCC® 25922™)

Test bacterial isolates

Sterile tubes and pipettes

Spectrophotometer or turbidimeter

Incubator (35 ± 2°C)

Preparation of Cefepime Stock Solution
Prepare a stock solution of cefepime from the analytical standard powder. The solvent and

concentration will depend on the specific protocol, but sterile deionized water is often

suitable.

For example, to prepare a 1280 µg/mL stock solution, weigh an appropriate amount of

cefepime powder, dissolve it in the required volume of sterile deionized water, and vortex to

ensure complete dissolution.

Sterilize the stock solution by filtration through a 0.22 µm syringe filter.

Aliquots of the stock solution can be stored at -80°C until use.
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From a fresh (18-24 hour) culture plate, select 3-5 well-isolated colonies of the test

organism.

Suspend the colonies in sterile saline.

Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds

to approximately 1-2 x 10⁸ CFU/mL. This can be done visually or using a spectrophotometer.

Dilute this standardized suspension in CAMHB to achieve the final target inoculum density of

2–8 × 10⁵ CFU/mL in the microtiter plate wells. A common dilution is 1:150.

Broth Microdilution Assay Procedure
Dispense 50 µL of CAMHB into each well of a 96-well microtiter plate.

Add 50 µL of the cefepime stock solution to the first well of each row to be tested, creating a

1:2 dilution.

Perform serial two-fold dilutions by transferring 50 µL from the first well to the second, and so

on, down the plate. Discard 50 µL from the last well containing cefepime to maintain a

consistent volume.

This will result in 50 µL of varying cefepime concentrations in each well.

Include a growth control well (containing only broth and inoculum) and a sterility control well

(containing only broth).

Inoculate each well (except the sterility control) with 50 µL of the prepared bacterial

inoculum, resulting in a final volume of 100 µL in each well.

Seal the plates or place them in a container to prevent evaporation.

Incubate the plates at 35 ± 2°C for 16-20 hours in ambient air.

Interpretation of Results
Following incubation, visually inspect the plates for bacterial growth (turbidity). A viewing

device can be used to facilitate reading.
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The MIC is defined as the lowest concentration of cefepime that completely inhibits visible

growth of the organism.

The growth control well should show distinct turbidity, and the sterility control well should

remain clear.

The results are interpreted as Susceptible (S), Intermediate (I), or Resistant (R) based on the

clinical breakpoints established by CLSI or EUCAST.
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Caption: Experimental workflow for Cefepime broth microdilution susceptibility testing.
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MIC Determination
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Interpretation
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Caption: Logical relationship for interpreting MIC results using clinical breakpoints.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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To cite this document: BenchChem. [Application Notes and Protocols for Cefepime
Susceptibility Testing by Broth Microdilution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668827#cefepime-susceptibility-testing-by-broth-
microdilution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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